3-methyl-N-[[(2-methyl-5-quinolinyl)amino]-sulfanylidenemethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-N-[[(2-methyl-5-quinolinyl)amino]-sulfanylidenemethyl]benzamide is a member of quinolines.
Scientific Research Applications
Fluorescent Anion Sensing
3-methyl-N-[[(2-methyl-5-quinolinyl)amino]-sulfanylidenemethyl]benzamide derivatives have been explored for their potential in fluorescent anion sensing. These derivatives exhibit efficient fluorescence quenching by various anions, including halides, acetate, pyrophosphate, and nucleotide anions, which is attributed to their high acidity and rigid preorganized structure (Dorazco‐González et al., 2014).
Antitumor Agent Potential
Another application is in the field of antitumor agents. Specific derivatives of this compound have shown potential as antitumor agents. For example, CB30865, a quinazolin-4-one derivative, exhibits high growth-inhibitory activity and unique biochemical characteristics such as non-phase-specific cell-cycle arrest. Efforts have been made to develop water-soluble analogues of this class for better in vivo evaluation (Bavetsias et al., 2002).
Pharmacological Studies
In pharmacology, derivatives of this compound have been synthesized and evaluated for their potential as receptor antagonists. For instance, compounds with modifications to reduce human ether-a-go-go-related gene (hERG) liabilities while maintaining potency as human MCH receptor 1 antagonists have been developed (Kasai et al., 2012).
Properties
Molecular Formula |
C19H17N3OS |
---|---|
Molecular Weight |
335.4 g/mol |
IUPAC Name |
3-methyl-N-[(2-methylquinolin-5-yl)carbamothioyl]benzamide |
InChI |
InChI=1S/C19H17N3OS/c1-12-5-3-6-14(11-12)18(23)22-19(24)21-17-8-4-7-16-15(17)10-9-13(2)20-16/h3-11H,1-2H3,(H2,21,22,23,24) |
InChI Key |
WLXSYJWBJDTIGA-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC=CC3=C2C=CC(=N3)C |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC=CC3=C2C=CC(=N3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.